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A comprehensive analysis of the long-term clinical success of Vitrebond™, a resin-modified

glass ionomer (RMGI) liner, reveals a favorable performance profile, particularly in reducing

post-operative sensitivity and providing a durable seal against microleakage. When compared

to traditional materials such as calcium hydroxide and conventional glass ionomers, Vitrebond

demonstrates competitive longevity and superior handling characteristics, although long-term

data for its use as a liner under various restorative materials remains an area requiring more

extensive research.

Vitrebond and its successor, Vitrebond™ Plus, are widely used as liners and bases under a

variety of dental restorations, including composite, amalgam, ceramic, and metal.[1][2] Their

primary functions are to protect the pulp from irritation, reduce post-operative sensitivity, and

inhibit the formation of secondary caries through fluoride release.[1][3] This guide provides a

detailed comparison of Vitrebond's long-term success rates with alternative materials,

supported by experimental data and detailed methodologies.
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While extensive long-term clinical trials specifically focused on the success rate of Vitrebond as

a liner are limited, several studies provide valuable insights into its performance and that of the

broader RMGI class.

A significant retrospective study with a 54-month follow-up directly compared the performance

of Vitrebond in conjunction with an Nd:YAG laser for direct pulp capping against the traditional

calcium hydroxide liner, Dycal. The results demonstrated a markedly higher survival rate for the

Vitrebond and laser combination, with a 90.3% success rate compared to 43.6% for Dycal.[1]

This suggests a more predictable and stable pulpal response with the RMGI liner over the long

term.

In a shorter-term clinical trial with a six-month follow-up, Vitrebond was compared to Dycal as a

liner under 3MZ250 resin restorations. While no significant difference was observed in terms of

restoration loss (one in the Vitrebond group versus three in the Dycal group), a significant

difference in color stability was noted, with the Vitrebond group showing superior aesthetics.[4]

Studies on the broader category of RMGICs in Class V restorations also provide evidence of

their durability. One study reported a significantly higher survival rate for RMGIC restorations

(78.6%) compared to conventional glass ionomer cement (GIC) restorations (50.6%) after five

years in carious lesions.[5] Another five-year evaluation of non-carious cervical lesions found

that RMGIC restorations had a retention rate of 96.4%, significantly higher than the 51.5%

retention rate for composite restorations.[6] These findings, while not specific to Vitrebond as a

liner, underscore the inherent longevity and adhesive properties of RMGIC materials.

However, it is worth noting that some long-term studies on RMGICs for restoring non-carious

cervical lesions have shown high rates of unsatisfactory performance, with median survivals of

42 months for one type of RMGIC.[7] This highlights the importance of indication-specific

material selection and clinical technique.

In-Vitro Performance: A Deeper Dive
Laboratory studies provide quantitative data on key performance indicators that contribute to

the long-term clinical success of dental materials. Vitrebond has been extensively evaluated for

its bond strength, microleakage prevention, and fluoride release.
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Material Application Follow-up
Success/Survi
val Rate

Key Findings

Vitrebond &

Nd:YAG Laser

Direct Pulp

Capping
54 Months 90.3%

Significantly

higher survival

rate compared to

Dycal.[1]

Dycal (Calcium

Hydroxide)

Direct Pulp

Capping
54 Months 43.6%

Lower long-term

success in

maintaining pulp

vitality.[1]

Vitrebond
Liner under

Resin
6 Months

High (1

failure/92)

Superior color

stability

compared to

Dycal.[4]

Dycal (Calcium

Hydroxide)

Liner under

Resin
6 Months

High (3

failures/92)

More instances

of discoloration.

[4]

Resin-Modified

GIC (General)

Class V Carious

Lesions
5 Years 78.6%

Significantly

higher than

conventional

GIC.[5]

Conventional

GIC

Class V Carious

Lesions
5 Years 50.6%

Lower long-term

retention.[5]

Resin-Modified

GIC (General)

Non-Carious

Cervical Lesions
5 Years 96.4% Retention

Superior

retention

compared to

composite.[6]
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In-Vitro Test Vitrebond
Calcium
Hydroxide
(Dycal)

Convention
al GIC
(Ketac-
Bond)

Biodentine
Key
Findings

Shear Bond

Strength to

Dentin (MPa)

12.2 ± 2.9

(Immediate)
0.14 - -

Vitrebond

demonstrates

significantly

higher

immediate

and long-term

bond strength

to dentin

compared to

calcium

hydroxide.[8]

Microleakage
Minimal to

none
Excessive - Minimal

Vitrebond

and

Biodentine

show

significantly

less

microleakage

compared to

nanohybrid

composite

resin alone.

[9][10][11]

Fluoride

Release

High initial

release,

sustained

over time

None Lower than

Vitrebond

None Vitrebond

exhibits a

high initial

burst of

fluoride

release that

is sustained

over a long
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period.[12]

[13][14]

Tertiary

Dentin

Formation

(Indirect Pulp

Cap)

0.20 mm (at 6

months)
- - -

Both

Vitrebond

and TheraCal

LC (a light-

cured calcium

silicate)

showed

acceptable

clinical and

radiographic

results in

promoting

tertiary dentin

formation in

primary

molars.[15]

[16]

Experimental Protocols
The following sections detail the methodologies for the key in-vitro experiments cited in this

guide.

Shear Bond Strength Testing
The shear bond strength of dental liners to dentin is a critical measure of their adhesive

capabilities. The protocol is generally based on the ISO 29022 standard.[8][17][18][19]

Specimen Preparation Bonding Procedure Testing

Extracted Human or Bovine Teeth Sectioning to expose dentin surface Embedding in acrylic resin Polishing with SiC paper Application of Vitrebond/Alternative Liner Placement of composite resin cylinder Light curing Storage in water (e.g., 24h at 37°C) Shear bond strength testing in a universal testing machine Data analysis (MPa)
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Click to download full resolution via product page

Shear Bond Strength Testing Workflow

Microleakage Evaluation
Microleakage studies assess the quality of the seal between a restorative material and the

tooth structure, which is crucial for preventing secondary caries and postoperative sensitivity.

The dye penetration method is a common technique.[7][20][21]
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Cavity Preparation in Extracted Teeth

Placement of Liner and Restoration

Thermocycling (e.g., 500 cycles)

Apical sealing and surface varnishing

Immersion in dye solution (e.g., 2% methylene blue)

Longitudinal Sectioning

Stereomicroscopic Evaluation of Dye Penetration

Scoring of microleakage

Click to download full resolution via product page

Microleakage Evaluation Workflow

Fluoride Release Measurement
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The ability of a material to release fluoride over time is a key factor in its anti-cariogenic

potential. This is typically measured using an ion-selective electrode.[12][13][22]

Sample Preparation
Measurement Cycle

Fabrication of standardized material discs Initial setting and storage Immersion in deionized water
Incubation at 37°C Collection of storage solution at intervals

Fluoride concentration measurement with ion-selective electrode

Fresh deionized water

Click to download full resolution via product page

Fluoride Release Measurement Workflow

Material Selection Logic
The choice between Vitrebond and its alternatives depends on the specific clinical scenario.

The following diagram illustrates a simplified decision-making process.
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Deep Carious Lesion

Pulp Exposure?

Indirect Pulp Cap

No

Direct Pulp Cap

Yes

Final Restorative Material Calcium Hydroxide or MTA + Vitrebond

Composite Resin Amalgam

Vitrebond Liner

Click to download full resolution via product page

Clinical Decision-Making for Liner Selection

Conclusion
Vitrebond demonstrates a strong long-term performance profile in clinical applications,

particularly for direct pulp capping when used in conjunction with a laser, and shows excellent

in-vitro characteristics regarding bond strength, microleakage prevention, and fluoride release.

While more extensive, dedicated long-term clinical trials on its use as a liner under various

restorations would be beneficial, the existing evidence from studies on RMGICs in general

supports its efficacy. Compared to traditional calcium hydroxide liners, Vitrebond offers superior

adhesion and sealing properties. For clinicians seeking a reliable liner with proven benefits in
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reducing post-operative sensitivity and providing a durable foundation for restorations,

Vitrebond remains a scientifically-backed and clinically effective choice. Upcoming clinical trials

on newer formulations like Vitrebond™ Pulp Protect Liner/Base are anticipated to provide

further long-term data on the evolving capabilities of this class of materials.[10][23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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